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Compound of Interest

Compound Name: For-met-ala-OH
CAS No.: 15183-28-5
Cat. No.: B097595
. J

To ensure the highest standards of safety and compliance, we must first address the
nomenclature of the substance in question: "For-met-ala-OH." This name does not correspond
to a registered CAS number or a standard chemical identifier. Based on its structure, it is
interpreted as a laboratory shorthand for N-formyl-N-methyl-alanine. This guide is predicated
on this identification.

The bedrock of responsible chemical management is proactive risk assessment. While
available data suggests N-acylated amino acids like this are often not classified as hazardous,
this does not permit indiscriminate disposal.[1][2][3] Our protocols are designed as a self-
validating system: treat all chemical waste with diligence, segregate meticulously, and always
adhere to your institution's specific Environmental Health & Safety (EHS) guidelines, which are
informed by local, state, and federal regulations such as the EPA's Resource Conservation and
Recovery Act (RCRA).[4][5][6]

Hazard Assessment and Risk Profile

Understanding the causality behind disposal procedures begins with a thorough hazard
assessment. Safety Data Sheets (SDS) for structurally analogous compounds, such as N-
Formyl-DL-alanine and N-Methyl-DL-alanine, provide our primary data points.

Key Characteristics:

o Physical State: Typically a white to off-white solid or crystalline powder.[2]
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» Hazard Classification: Generally not classified as a hazardous substance under the Globally
Harmonized System (GHS) or OSHA 29 CFR 1910.1200.[1][2]

o Primary Risks: The health risks have not been fully determined.[3] However, as with many
fine chemical powders, there is a potential for mild irritation to the skin, eyes, and respiratory
system upon contact or inhalation.[3][7] Dust formation should be avoided.[2][7]

o Reactivity: Stable under normal conditions.[2] Incompatible with strong oxidizing agents.[2]
Hazardous decomposition products can include carbon oxides (CO, COz) and nitrogen
oxides (NOXx).[2][8]

The core principle derived from this assessment is one of caution. The absence of a formal
hazard classification should not be mistaken for an absence of risk. Standard laboratory
personal protective equipment (PPE)—including safety goggles, gloves, and a lab coat—is
mandatory at all times.[9][10]

Strategic Disposal Workflow: A Decision-Based
Protocol

The correct disposal path is determined by the form of the waste—whether it is the pure
compound, part of a solution, or contaminated labware. Mixing waste streams is a frequent and
costly error; proper segregation at the point of generation is paramount.[11][12]

Experimental Protocol: Waste Stream Segregation and
Disposal

The following diagram outlines the critical decision-making process for handling waste
generated from experiments involving For-met-ala-OH.
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Disposal Decision Workflow for For-met-ala-OH Waste
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Caption: Disposal decision workflow for For-met-ala-OH.
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Step-by-Step Methodologies

1. Unused/Expired Pure Compound (Container A):

o Rationale: Even if not classified as hazardous, pure chemicals should not enter regular
waste streams. They must be collected for professional assessment and disposal.
e Procedure:

o Collect the original, sealed container. If the original container is compromised, transfer the
solid into a new, clean, sealable container.

o Label the container clearly as "Non-Hazardous Chemical Waste" and list the full chemical
name: "N-formyl-N-methyl-alanine.”

» Store this container in your lab's designated Satellite Accumulation Area (SAA) away from
incompatible materials.[5][11][13]

e Request a pickup from your institution's EHS department.[14]

2. Contaminated Solid Labware (Container B):

« Rationale: Items like gloves, weigh boats, and pipette tips that are minimally contaminated
with a non-hazardous compound are typically managed as chemically contaminated solid
waste. The primary goal is to prevent accidental exposure to custodial staff and entry into
landfills.[15]

e Procedure:

» In a designated container (e.g., a pail lined with a clear plastic bag), collect all disposable
labware that has come into contact with For-met-ala-OH.[11]

e Do NOT place any sharps in this container.

e When the bag is full, seal it and label the container clearly as "Chemically Contaminated
Labware" or "Solid Chemical Waste."

» Store in the SAA and arrange for EHS pickup.

3. Aqueous Solutions (Container C):

o Rationale: Drain disposal is generally prohibited for laboratory chemicals unless explicitly
permitted by EHS for specific, well-characterized non-hazardous materials.[14][15] The risk
of environmental release and unforeseen reactions in the sewer system necessitates
collection.

e Procedure:
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e Pour waste solutions containing For-met-ala-OH in water or other non-hazardous buffers
into a dedicated, sealable liquid waste container (carboy).

» Label the container "Non-Hazardous Aqueous Waste." Maintain a log sheet on the container,
listing all components added.

» Keep the container closed with a tight-fitting cap when not in use.[15]

» Store in the SAA, preferably in secondary containment, and arrange for EHS pickup.

4. Organic Solvent Solutions (Container D):

» Rationale: Any solution containing organic solvents must be treated as hazardous waste.
Solvents often have specific hazards (flammability, toxicity) and require disposal via
incineration.[12] Segregating halogenated from non-halogenated solvents is often required
and is a cost-saving best practice.

e Procedure:

e Pour the waste solution into a dedicated, sealable, and solvent-compatible container.

o Label the container "Hazardous Solvent Waste." On the label or an attached log sheet, list
the full names of all chemical components, including solvents and solutes, with estimated
percentages.

o Keep the container tightly closed and store it in the SAA in secondary containment.

o Arrange for pickup by your institution's hazardous waste professionals.[14]

Emergency Procedures: Spill Management

In the event of an accidental release, a swift and correct response is critical to mitigating risk.
e For a Small Dry Spill:

o Alert personnel in the immediate area.

o Wear your PPE, including gloves and safety goggles.

o Gently sweep the solid material into a suitable container for disposal, avoiding dust
formation.[2][7]

o Wipe the area with a damp cloth or paper towel.

o Place all cleanup materials into the "Chemically Contaminated Labware" waste stream
(Container B).
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o Wash hands thoroughly.
e For a Liquid Spill:

o Alert personnel and, if necessary, evacuate the area, especially if flammable solvents are
involved.

o Wearing appropriate PPE, contain the spill using an absorbent spill kit.

o Collect the absorbed material and place it into a sealed container. Label it according to the
nature of the solvent (e.g., "Hazardous Solvent Waste").

o Arrange for EHS pickup.

Data Summary and Waste Stream Management

Waste Stream Description Container Type Disposal Path Key Rationale

) Prevent release
Unused, expired,

) ) Sealed, labeled ) of pure,
Pure Compound or residual solid ) EHS Pickup
chemical bottle. unevaluated
For-met-ala-OH. ]
chemicals.

) Protect custodial
Gloves, weigh
staff and prevent

Contaminated paper, pipette Lined pail or ] ]
) ) ) o EHS Pickup landfill
Solids tips with minimal ~ drum. o
_ contamination.
residue.
[15]

Avoid prohibited
For-met-ala-OH o
drain disposal

Aqueous dissolved in Labeled liquid )
] ) EHS Pickup and
Solutions water or benign waste carboy. ]
environmental
buffers.
release.[14]
Manage inherent
) For-met-ala-OH hazards of
Organic _ _ Labeled, solvent- EHS Hazardous
) dissolved in any ) solvents (e.qg.,
Solutions ] rated carboy. Waste Pickup N
organic solvent. flammability,

toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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